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Methyl 3-formyl-4-

methoxybenzoate

Cat. No.: B181462 Get Quote

An In-depth Technical Guide to the Molecular Weight of Methyl 3-formyl-4-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Methyl 3-formyl-4-
methoxybenzoate, a crucial parameter for professionals in research, chemical synthesis, and

pharmaceutical development. Accurate molecular weight determination is fundamental for

stoichiometric calculations, analytical characterization, and ensuring the purity and identity of

the compound.

Molecular Formula and Structure
The chemical name Methyl 3-formyl-4-methoxybenzoate indicates a methyl ester of a

benzoic acid derivative with a formyl group at the 3-position and a methoxy group at the 4-

position of the benzene ring. Based on this nomenclature, the molecular formula is determined

to be C₁₀H₁₀O₄.[1] This formula is derived from the constituent parts of the molecule: a

benzene ring (C₆H₃), a methyl ester group (COOCH₃), a formyl group (CHO), and a methoxy

group (OCH₃). The molecular weight for this compound is 194.18 g/mol .[1][2][3]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of the constituent elements: Carbon (C),
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Hydrogen (H), and Oxygen (O).

The standard atomic weights used for this calculation are:

Carbon (C): 12.011 amu[4]

Hydrogen (H): 1.008 amu[5][6]

Oxygen (O): 15.999 amu[7][8]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of O atoms × Atomic weight of O)

(10 × 12.011) + (10 × 1.008) + (4 × 15.999) = 120.11 + 10.08 + 63.996 = 194.186 amu

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic calculations.

Data Presentation: Atomic Composition and
Molecular Weight
The following table summarizes the quantitative data for the atomic composition and the

calculation of the molecular weight of Methyl 3-formyl-4-methoxybenzoate.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 10 12.011 120.110

Hydrogen H 10 1.008 10.080

Oxygen O 4 15.999 63.996

Total 24 194.186

Experimental Protocols
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The determination of the molecular weight of a pure compound like Methyl 3-formyl-4-
methoxybenzoate is typically not performed experimentally in routine laboratory work, as it is

a calculated value based on the established molecular formula and standard atomic weights.

However, for the structural elucidation and confirmation of the molecular formula, which then

allows for the accurate calculation of the molecular weight, several key analytical techniques

are employed:

Mass Spectrometry (MS): This is a primary technique for determining the mass-to-charge

ratio of a molecule, which directly provides its molecular weight. High-resolution mass

spectrometry (HRMS) can provide a highly accurate mass measurement, which can be used

to confirm the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed

information about the chemical environment of the hydrogen and carbon atoms in the

molecule, allowing for the elucidation of its precise structure. This structural information

confirms the number of each type of atom present.

Elemental Analysis: This technique experimentally determines the percentage composition of

the elements (carbon, hydrogen, and oxygen) in the compound. The results are then used to

derive the empirical formula, which can be compared with the proposed molecular formula.

A detailed experimental protocol for these techniques would be specific to the instrumentation

used. However, a general workflow for compound characterization is presented in the diagram

below.

Visualization of the Molecular Weight Calculation
Workflow
The following diagram illustrates the logical workflow for determining the molecular weight of

Methyl 3-formyl-4-methoxybenzoate, starting from its chemical name and leading to the final

calculated value.
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Input Structural Analysis

Atomic Data

Calculation ResultMethyl 3-formyl-4-methoxybenzoate Determine Molecular Formula
C₁₀H₁₀O₄

Sum of (Atom Count × Atomic Weight)

Standard Atomic Weights
C: 12.011
H: 1.008

O: 15.999

Molecular Weight
194.186 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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